Cas no 1484677-64-6 (tert-butyl N-2-(difluoromethoxy)phenylcarbamate)

• Product Name: tert-butyl N-2-(difluoromethoxy)phenylcarbamate
• CAS No: 1484677-64-6
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 6147676
• PubChem ID: 65143081
• Update Time: 2025-08-03

tert-butyl N-2-(difluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(difluoromethoxy)phenylcarbamate
• 1484677-64-6
• tert-butyl N-[2-(difluoromethoxy)phenyl]carbamate
• EN300-12420073
• AKOS014476549

• Inchi： 1S/C12H15F2NO3/c1-12(2,3)18-11(16)15-8-6-4-5-7-9(8)17-10(13)14/h4-7,10H,1-3H3,(H,15,16)
• InChI Key： HPFATTNWBOQFHL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-2-(difluoromethoxy)phenylcarbamate

tert-butyl N-2-(difluoromethoxy)phenylcarbamate (CAS No. 1484677-64-6)

The compound tert-butyl N-2-(difluoromethoxy)phenylcarbamate, identified by the CAS registry number CAS No. 1484677-64-6, is a highly specialized organic compound with significant applications in various chemical and pharmaceutical industries. This compound is notable for its unique structure, which combines a tert-butyl group with a difluoromethoxy-substituted phenyl ring, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the importance of tert-butyl N-2-(difluoromethoxy)phenylcarbamate in the development of novel drug delivery systems. Researchers have demonstrated that this compound can serve as an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The incorporation of the difluoromethoxy group into the phenyl ring has been shown to significantly improve the compound's ability to interact with biological membranes, making it a promising candidate for targeted drug delivery applications.

In addition to its pharmaceutical applications, tert-butyl N-2-(difluoromethoxy)phenylcarbamate has also found utility in the field of polymer chemistry. Scientists have utilized this compound as a building block for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. The tert-butyl group contributes to the polymer's resistance to environmental factors, while the difluoromethoxy substitution enhances its compatibility with various solvents and processing techniques.

The synthesis of tert-butyl N-2-(difluoromethoxy)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for industrial-scale applications.

From an environmental perspective, researchers have conducted extensive studies on the biodegradability and toxicity of tert-butyl N-2-(difluoromethoxy)phenylcarbamate. Findings indicate that under controlled conditions, the compound undergoes rapid degradation, minimizing its potential impact on ecosystems. This information is crucial for regulatory agencies and industries aiming to comply with environmental standards while utilizing this compound in their processes.

In conclusion, tert-butyl N-2-(difluoromethoxy)phenylcarbamate (CAS No. 1484677-64-6) stands out as a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents.